5-bromo-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C17H18BrN3O3
• Molecular Weight: 392.2 g/mol
• IUPAC Name: 5-bromo-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-1-ethyl-3-hydroxyindol-2-one
• InChI: InChI=1S/C17H18BrN3O3/c1-4-21-13-6-5-11(18)7-12(13)17(24,16(21)23)8-14(22)15-9(2)19-20-10(15)3/h5-7,24H,4,8H2,1-3H3,(H,19,20)
• InChI Key: ADSJZMXFXBYGCB-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)Br)C(C1=O)(CC(=O)C3=C(NN=C3C)C)O

Description

5-bromo-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is a derivative of indole, which is a heterocyclic aromatic organic compound that is widely used in medicinal chemistry.

Mechanism of Action

The mechanism of action of 5-bromo-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators. The compound has also been shown to activate the Nrf2-Keap1 signaling pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
5-bromo-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been shown to have a number of biochemical and physiological effects. The compound has been shown to reduce inflammation, oxidative stress, and cell proliferation. It has also been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-bromo-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one is that it is relatively easy to synthesize. However, the compound is not very soluble in water, which can make it difficult to work with in certain experiments. Additionally, the compound has not been extensively studied in vivo, which limits its potential therapeutic applications.

Future Directions

There are a number of future directions for research on 5-bromo-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one. One potential direction is to study the compound in animal models to determine its efficacy in vivo. Another potential direction is to investigate the compound's potential use in the treatment of neurodegenerative diseases. Additionally, the compound could be modified to improve its solubility and bioavailability, which could increase its potential therapeutic applications.

Synthesis Methods

The synthesis of 5-bromo-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the reaction of 5-bromo-3-hydroxyindole with 3,5-dimethyl-4-(2-oxoethyl)-1H-pyrazole in the presence of a base. The reaction proceeds via nucleophilic substitution, and the resulting compound is purified using column chromatography. The yield of the compound is typically around 50%.

Scientific Research Applications

5-bromo-3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-1-ethyl-3-hydroxy-1,3-dihydro-2H-indol-2-one has been studied extensively for its potential therapeutic applications. The compound has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.